5-{[1-(4-bromophenyl)-1H-pyrrol-2-yl]methylene}-1-(2-ethylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• Molecular Formula: C23H18BrN3O2S
• Molecular Weight: 480.4 g/mol
• IUPAC Name: (5E)-5-[[1-(4-bromophenyl)pyrrol-2-yl]methylidene]-1-(2-ethylphenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C23H18BrN3O2S/c1-2-15-6-3-4-8-20(15)27-22(29)19(21(28)25-23(27)30)14-18-7-5-13-26(18)17-11-9-16(24)10-12-17/h3-14H,2H2,1H3,(H,25,28,30)/b19-14+
• InChI Key: PGCNFBLKHXXMBR-XMHGGMMESA-N
• Isomeric SMILES: CCC1=CC=CC=C1N2C(=O)/C(=C/C3=CC=CN3C4=CC=C(C=C4)Br)/C(=O)NC2=S
• SMILES: CCC1=CC=CC=C1N2C(=O)C(=CC3=CC=CN3C4=CC=C(C=C4)Br)C(=O)NC2=S

Description

5-{[1-(4-bromophenyl)-1H-pyrrol-2-yl]methylene}-1-(2-ethylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as "compound X" for ease of reference.

Scientific Research Applications

Compound X has been found to have potential therapeutic applications in various scientific research fields. It has been studied for its anti-inflammatory, anti-cancer, and anti-tumor properties. In addition, it has been found to have potential as an anti-viral agent.

Mechanism of Action

The mechanism of action of compound X is not fully understood. However, it is believed to work by inhibiting certain enzymes that are involved in the inflammatory response and cancer cell growth. It has also been found to induce apoptosis (cell death) in cancer cells.
Biochemical and Physiological Effects:
Compound X has been found to have various biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of inflammatory cytokines. It has also been found to inhibit the growth of cancer cells by inducing cell death and inhibiting cell proliferation. In addition, it has been found to have anti-viral properties by inhibiting the replication of certain viruses.

Advantages and Limitations for Lab Experiments

One advantage of using compound X in lab experiments is its potential therapeutic applications. It has been found to have anti-inflammatory, anti-cancer, and anti-viral properties, which makes it a promising candidate for further research. However, one limitation is that the mechanism of action of compound X is not fully understood, which makes it difficult to determine its full potential as a therapeutic agent.

Future Directions

There are several future directions for research on compound X. One direction is to further investigate its anti-inflammatory properties and potential use in treating inflammatory diseases. Another direction is to study its anti-cancer properties and potential use in cancer therapy. In addition, further research is needed to fully understand its mechanism of action and to determine its full potential as a therapeutic agent.

Synthesis Methods

Compound X can be synthesized through a multi-step process. The first step involves the reaction of 4-bromoacetophenone with ethyl acetoacetate in the presence of sodium ethoxide to form 1-(4-bromophenyl)-3-oxobutane-1,1-dicarboxylic acid ethyl ester. The second step involves the reaction of 1-(4-bromophenyl)-3-oxobutane-1,1-dicarboxylic acid ethyl ester with thiourea in the presence of sodium ethoxide to form 5-{[1-(4-bromophenyl)-1H-pyrrol-2-yl]methylene}-1-(2-ethylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione.